Cas no 5436-53-3 (1,5-Pentanediol,1,5-diformate)

• Product Name: 1,5-Pentanediol,1,5-diformate
• CAS No: 5436-53-3
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 380247
• PubChem ID: 228645
• Update Time: 2025-04-19

1,5-Pentanediol,1,5-diformate Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediol,1,5-diformate
• 5-formyloxypentyl formate
• 1,5-Pentanediyl diformate
• AC1L5GDM
• AC1Q6QYO
• AR-1K9985
• CTK5A0653
• NSC21739
• pentane-1,5-diyl diformate
• DTXSID30281446
• 5436-53-3
• NSC-21739
• SCHEMBL2281610

• Inchi： 1S/C7H12O4/c8-6-10-4-2-1-3-5-11-7-9/h6-7H,1-5H2
• InChI Key： UFUBXBNNMWIXNH-UHFFFAOYSA-N
• SMILES： O(C=O)CCCCCOC=O

Computed Properties

• Exact Mass: 160.07356
• Monoisotopic Mass: 160.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.057
• Boiling Point: 221.4°C at 760 mmHg
• Flash Point: 104.5°C
• Refractive Index: 1.42
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives